Cas no 1036755-95-9 (Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate)

• Product Name: Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
• CAS No: 1036755-95-9
• MF: C₁₀H₈N₂O₃
• MW: 204.1821
• MDL: MFCD30468800
• CID: 3044491
• PubChem ID: 68668135
• Update Time: 2025-10-19

Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
• 1,2-DIHYDRO-2-OXO-6-QUINAZOLINECARBOXYLIC ACID METHYL ESTER
• 6-Quinazolinecarboxylic acid, 1,2-dihydro-2-oxo-, Methyl ester
• HVSDYHBZUMPZHM-UHFFFAOYSA-N
• methyl 2-hydroxyquinazolin-6-carboxylate
• AK551230
• Q10959
• SCHEMBL3502418
• SCHEMBL23535786
• AKOS032961517
• CS-0044865
• F15825
• 1036755-95-9
• SY345840
• methyl2-oxo-1,2-dihydroquinazoline-6-carboxylate
• MFCD30468800
• DS-19576
• DB-142896
• AKOS030528838
• methyl 2-oxo-1H-quinazoline-6-carboxylate

• MDL： MFCD30468800
• Inchi： 1S/C10H8N2O3/c1-15-9(13)6-2-3-8-7(4-6)5-11-10(14)12-8/h2-5H,1H3,(H,11,12,14)
• InChI Key： HVSDYHBZUMPZHM-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C2=C(C([H])=NC(N2[H])=O)C=1[H])=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 0.6

Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate

Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate: A Comprehensive Overview

Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate, also known by its CAS number CAS No. 1036755-95-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their versatile applications in drug discovery and materials science.

The molecular structure of Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate consists of a quinazolinone core with a methyl ester group attached at the 6-position. The quinazolinone moiety is a bicyclic structure comprising two nitrogen atoms, which contributes to its unique electronic properties and reactivity. The presence of the methyl ester group enhances the compound's solubility and stability, making it suitable for various applications.

Recent studies have highlighted the potential of Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of kinase inhibitors, which are crucial in the treatment of various diseases, including cancer and inflammatory disorders. The compound's ability to form stable complexes with protein targets has been extensively studied using computational chemistry techniques.

In addition to its pharmacological applications, Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate has shown promise in materials science. Its photochemical properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have utilized derivatives of this compound to enhance device performance and efficiency.

The synthesis of Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate involves a multi-step process that typically begins with the condensation of an amino acid derivative with an aldehyde or ketone. The reaction conditions are optimized to ensure high yields and purity. Recent research has focused on developing environmentally friendly synthesis routes that minimize waste and reduce energy consumption.

From an analytical standpoint, the characterization of Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate has been carried out using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity.

In terms of biological activity, Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate has demonstrated moderate inhibitory effects on several enzymes associated with neurodegenerative diseases. Preclinical studies have shown that it can cross the blood-brain barrier, making it a potential candidate for treating conditions such as Alzheimer's disease.

The compound's stability under various environmental conditions has also been investigated. Studies indicate that it is relatively stable under neutral pH conditions but undergoes hydrolysis in alkaline or acidic environments. This information is critical for determining its shelf life and storage requirements.

In conclusion, Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate is a versatile compound with diverse applications in drug discovery and materials science. Its unique chemical properties and biological activity make it a valuable tool for researchers across multiple disciplines.